![molecular formula C20H30N4 B6084588 N-(1H-benzimidazol-2-ylmethyl)-1-(cyclohexylmethyl)-3-piperidinamine](/img/structure/B6084588.png)
N-(1H-benzimidazol-2-ylmethyl)-1-(cyclohexylmethyl)-3-piperidinamine
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Overview
Description
N-(1H-benzimidazol-2-ylmethyl)-1-(cyclohexylmethyl)-3-piperidinamine, also known as BHCP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BHCP is a white crystalline solid that is soluble in water and organic solvents.
Scientific Research Applications
N-(1H-benzimidazol-2-ylmethyl)-1-(cyclohexylmethyl)-3-piperidinamine has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In materials science, this compound has been used as a building block for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). In catalysis, this compound has been used as a ligand for the synthesis of chiral catalysts.
Mechanism of Action
The mechanism of action of N-(1H-benzimidazol-2-ylmethyl)-1-(cyclohexylmethyl)-3-piperidinamine is not fully understood. However, it is believed that this compound exerts its biological activity by binding to specific targets in cells, such as enzymes or receptors. This binding can lead to changes in cellular signaling pathways, which can ultimately result in physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. In vivo studies have shown that this compound can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. This compound has also been shown to exhibit anticancer activity in vitro and in vivo.
Advantages and Limitations for Lab Experiments
N-(1H-benzimidazol-2-ylmethyl)-1-(cyclohexylmethyl)-3-piperidinamine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high yield. This compound is also stable under a wide range of conditions, which makes it suitable for use in various experiments. However, there are also some limitations to using this compound in lab experiments. For example, this compound can be toxic at high concentrations, which can limit its use in certain assays. Additionally, this compound can be expensive to synthesize, which can limit its availability for some researchers.
Future Directions
There are several future directions for the study of N-(1H-benzimidazol-2-ylmethyl)-1-(cyclohexylmethyl)-3-piperidinamine. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases. Another direction is to explore its potential as a building block for the synthesis of new materials, such as MOFs and COFs. Additionally, the development of new synthetic methods for this compound could lead to more efficient and cost-effective production. Finally, further studies are needed to elucidate the mechanism of action of this compound and to identify its specific targets in cells.
Synthesis Methods
N-(1H-benzimidazol-2-ylmethyl)-1-(cyclohexylmethyl)-3-piperidinamine can be synthesized through a multi-step process. The first step is the synthesis of 2-(chloromethyl)benzimidazole, which is then reacted with cyclohexylmethylamine and piperidine to produce this compound. The yield of this compound can be increased by optimizing the reaction conditions, such as temperature and solvent.
properties
IUPAC Name |
N-(1H-benzimidazol-2-ylmethyl)-1-(cyclohexylmethyl)piperidin-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N4/c1-2-7-16(8-3-1)14-24-12-6-9-17(15-24)21-13-20-22-18-10-4-5-11-19(18)23-20/h4-5,10-11,16-17,21H,1-3,6-9,12-15H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNGSIQHIVXLVOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CN2CCCC(C2)NCC3=NC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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